3-[Ethyl(propyl)amino]-3-oxopropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[Ethyl(propyl)amino]-3-oxopropanoic acid, also known as EPAA, is a chemical compound that has been studied extensively in scientific research. This compound belongs to the class of amino acids and has been found to have various applications in the field of medicine and biochemistry. In
Mechanism of Action
The mechanism of action of 3-[Ethyl(propyl)amino]-3-oxopropanoic acid is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. 3-[Ethyl(propyl)amino]-3-oxopropanoic acid has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
3-[Ethyl(propyl)amino]-3-oxopropanoic acid has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. 3-[Ethyl(propyl)amino]-3-oxopropanoic acid has also been found to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[Ethyl(propyl)amino]-3-oxopropanoic acid in lab experiments is its relatively simple synthesis method. 3-[Ethyl(propyl)amino]-3-oxopropanoic acid is also stable under a wide range of conditions, making it easy to handle in the laboratory. However, one limitation of using 3-[Ethyl(propyl)amino]-3-oxopropanoic acid is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 3-[Ethyl(propyl)amino]-3-oxopropanoic acid. One area of research is the development of 3-[Ethyl(propyl)amino]-3-oxopropanoic acid-based drugs for the treatment of cancer and neurological disorders. Researchers may also explore the potential use of 3-[Ethyl(propyl)amino]-3-oxopropanoic acid as a biomarker for the early detection of cancer. Further studies are needed to fully understand the mechanism of action of 3-[Ethyl(propyl)amino]-3-oxopropanoic acid and to explore its potential applications in other areas of medicine and biochemistry.
Synthesis Methods
The synthesis of 3-[Ethyl(propyl)amino]-3-oxopropanoic acid involves the reaction of ethyl acetoacetate with propylamine in the presence of a catalyst such as sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain 3-[Ethyl(propyl)amino]-3-oxopropanoic acid. This method has been used by researchers to synthesize 3-[Ethyl(propyl)amino]-3-oxopropanoic acid in the laboratory.
Scientific Research Applications
3-[Ethyl(propyl)amino]-3-oxopropanoic acid has been extensively studied for its potential applications in the field of medicine. It has been found to have anticancer properties and has been used in the development of cancer drugs. 3-[Ethyl(propyl)amino]-3-oxopropanoic acid has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-[ethyl(propyl)amino]-3-oxopropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-3-5-9(4-2)7(10)6-8(11)12/h3-6H2,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDYBJSVUPLQQRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC)C(=O)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[Ethyl(propyl)amino]-3-oxopropanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.